Cas no 1337801-09-8 (2-(5-bromo-2,3-dimethoxyphenyl)azetidine)

• Product Name: 2-(5-bromo-2,3-dimethoxyphenyl)azetidine
• CAS No: 1337801-09-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6360245
• PubChem ID: 130022825
• Update Time: 2025-05-23

2-(5-bromo-2,3-dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2,3-dimethoxyphenyl)azetidine
• EN300-1898359
• 1337801-09-8

• Inchi： 1S/C11H14BrNO2/c1-14-10-6-7(12)5-8(11(10)15-2)9-3-4-13-9/h5-6,9,13H,3-4H2,1-2H3
• InChI Key： JNIONXWBFKYWBM-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)C2CCN2)Br

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(5-bromo-2,3-dimethoxyphenyl)azetidine

2-(5-Bromo-2,3-Dimethoxyphenyl)azetidine: A Comprehensive Overview

2-(5-Bromo-2,3-dimethoxyphenyl)azetidine (CAS No. 1337801-09-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive azetidine ring and brominated aromatic substituent, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-(5-bromo-2,3-dimethoxyphenyl)azetidine is defined by its azetidine ring, which is a four-membered cyclic amine. The presence of the bromine atom at the 5-position of the phenyl ring and the dimethoxy groups at the 2 and 3 positions contribute to its unique electronic and steric properties. These features make it an attractive candidate for various chemical and biological studies.

The synthesis of 2-(5-bromo-2,3-dimethoxyphenyl)azetidine can be achieved through several methods. One common approach involves the reaction of 5-bromo-2,3-dimethoxybenzaldehyde with an appropriate azetidine precursor. This method typically employs a reductive amination step to form the final product. Recent advancements in synthetic chemistry have also explored alternative routes, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, which offer improved yields and reduced reaction times.

In terms of biological activities, 2-(5-bromo-2,3-dimethoxyphenyl)azetidine has shown promising results in various assays. Studies have demonstrated its potential as a modulator of specific receptors and enzymes. For instance, it has been reported to exhibit activity against certain G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders and cardiovascular diseases.

Recent research has also focused on the pharmacological properties of 2-(5-bromo-2,3-dimethoxyphenyl)azetidine. Preclinical studies have evaluated its efficacy in animal models of various diseases. For example, it has been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative disorders.

The safety profile of 2-(5-bromo-2,3-dimethoxyphenyl)azetidine is another important aspect that has been investigated. Toxicological studies have generally indicated low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 2-(5-bromo-2,3-dimethoxyphenyl)azetidine has also been explored as a tool compound in chemical biology research. Its unique structure makes it useful for probing specific biological pathways and interactions. For instance, it has been used to study the role of certain receptors in cellular signaling processes.

The future prospects for 2-(5-bromo-2,3-dimethoxyphenyl)azetidine are promising. Ongoing research aims to optimize its structure for improved potency and selectivity. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production for clinical trials.

In conclusion, 2-(5-bromo-2,3-dimethoxyphenyl)azetidine (CAS No. 1337801-09-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.